(1-But-3-ynyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-but-3-ynylpyrrolidine-2,5-dione
• InChI: InChI=1S/C8H9NO2/c1-2-3-6-9-7(10)4-5-8(9)11/h1H,3-6H2
• InChI Key: ZVKVRXMDTPYHHX-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1C(=O)CCC1=O
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol

Description

Physical And Chemical Properties Analysis

• Melting Point : Not available in the literature .
• Molecular Weight : Approximately 151.16 g/mol .

Scientific Research Applications

Anticonvulsant Properties

1-But-3-ynylpyrrolidine-2,5-dione derivatives have been investigated for their potential as anticonvulsant agents. Studies have synthesized and evaluated a range of these compounds, finding some with promising results. For instance, one study identified N-[{morpholin-1-yl}-methyl]-3-benzhydryl-pyrrolidine-2,5-dione as a compound with significant anticonvulsant activity, surpassing even some established antiepileptic drugs (Rybka et al., 2017).

Vibrational Analysis and Electronic Structure

The vibrational and electronic structures of certain pyrrolidine-2,5-dione derivatives have been analyzed computationally. This analysis provides insights into the tautomeric forms and molecular structures of these compounds, contributing to understanding their potential as antioxidants (Boobalan et al., 2014).

Synthesis and Conversion Studies

There has been significant research into the synthesis and conversion of pyrrolidine-2,5-dione derivatives. For example, one study focused on converting 3,4-dihydroxypyrrolidine-2,5-dione to maleimide, a transformation relevant in organic synthesis and drug development (Yan et al., 2018).

Antibacterial and Antifungal Properties

Certain pyrrolidine-2,5-dione derivatives have been synthesized and evaluated for their antibacterial, antifungal, and even antimalarial properties. This research highlights the potential of these compounds in treating a variety of infections (Haddad et al., 2015).

Vasorelaxant Activity

Some derivatives have been studied for their vasodilation properties. These studies have not only synthesized these compounds but also characterized their structural and functional properties, illustrating their potential in medical applications related to blood vessel dilation (Shalaby et al., 2016).